Cas no 39727-75-8 (3,4,5-Triethoxybenzyl Alcohol)

3,4,5-Triethoxybenzyl Alcohol Properties

Names and Identifiers

• Benzenemethanol,3,4,5-triethoxy-
• (3,4,5-Triethoxyphenyl)methanol
• 3,4,5-Triethoxybenzyl alcohol
• 3,4,5-triethoxyphenylmethanol
• AC1NCDUB
• AC1Q363F
• ACMC-1AGR0
• Benzylalcohol, 3,4,5-triethoxy-
• CTK4I1790
• 3,4,5-Triethoxybenzyl alcohol, 96%
• SCHEMBL13144363
• DTXSID20404001
• AKOS005928049
• 39727-75-8
• +Expand

• InChIKey： BDLRHPZTSRLNOW-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H20O4/c1-4-15-11-7-10(9-14)8-12(16-5-2)13(11)17-6-3/h7-8,14H,4-6,9H2,1-3H3
• SMILES： CCOC1=C(C(=CC(=C1)CO)OCC)OCC

Computed Properties

• Exact Mass: 240.1362
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 240.13615911g/mol
• Heavy Atom Count: 17
• Complexity: 182
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• LogP: 2.37500
• PSA: 47.92
• Refractive Index: 1.504
• Boiling Point: 354.2±37.0 °C at 760 mmHg
• Melting Point: 36-39 °C(lit.)
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 230 °F
• Density: 1.1±0.1 g/cm3